Cas no 154653-67-5 (Uridine,5-bromo-2'-deoxy-, 3',5'-dioctanoate (9CI))
154653-67-5 structure
Product Name:Uridine,5-bromo-2'-deoxy-, 3',5'-dioctanoate (9CI)
CAS No:154653-67-5
MF:C25H39BrN2O7
MW:559.490367174149
CID:172346
PubChem ID:169882
Update Time:2025-04-19
Uridine,5-bromo-2'-deoxy-, 3',5'-dioctanoate (9CI) Chemical and Physical Properties
Names and Identifiers
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- Uridine,5-bromo-2'-deoxy-, 3',5'-dioctanoate (9CI)
- 3',5'-Dioctanoyl-5-bromodeoxyuridine
- 5-bromo-2'-deoxy-3',5'-di-O-octanoyluridine
- Brdu-C8
- DTXSID50935035
- 154653-67-5
- 5-Bromo-1-(2-deoxy-3,5-di-O-octanoylpentofuranosyl)-4-hydroxypyrimidin-2(1H)-one
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- Inchi: 1S/C25H39BrN2O7/c1-3-5-7-9-11-13-22(29)33-17-20-19(35-23(30)14-12-10-8-6-4-2)15-21(34-20)28-16-18(26)24(31)27-25(28)32/h16,19-21H,3-15,17H2,1-2H3,(H,27,31,32)/t19-,20+,21+/m0/s1
- InChI Key: GDRPJKGKAGJBGR-PWRODBHTSA-N
- SMILES: BrC1C(NC(N(C=1)[C@H]1C[C@@H]([C@@H](COC(CCCCCCC)=O)O1)OC(CCCCCCC)=O)=O)=O
Computed Properties
- Exact Mass: 558.19417
- Monoisotopic Mass: 558.19406g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 35
- Rotatable Bond Count: 18
- Complexity: 758
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.3
- Topological Polar Surface Area: 111Ų
Experimental Properties
- PSA: 133.24
Uridine,5-bromo-2'-deoxy-, 3',5'-dioctanoate (9CI) Related Literature
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Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
154653-67-5 (Uridine,5-bromo-2'-deoxy-, 3',5'-dioctanoate (9CI)) Related Products
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